Cas no 1379455-95-4 (3-pentylazetidine hydrochloride)

• Product Name: 3-pentylazetidine hydrochloride
• CAS No: 1379455-95-4
• MF: C₈H₁₈ClN
• MW: 163.68822145462
• CID: 4595337
• PubChem ID: 86775430
• Update Time: 2025-07-14

3-pentylazetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-pentylazetidine hydrochloride

• Inchi： 1S/C8H17N.ClH/c1-2-3-4-5-8-6-9-7-8;/h8-9H,2-7H2,1H3;1H
• InChI Key： KYIWRJQGFYJTLT-UHFFFAOYSA-N
• SMILES： N1CC(CCCCC)C1.[H]Cl

Additional information on 3-pentylazetidine hydrochloride

Research Briefing on 3-Pentylazetidine Hydrochloride (CAS: 1379455-95-4): Recent Advances and Applications

3-Pentylazetidine hydrochloride (CAS: 1379455-95-4) is a chemical compound of growing interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile building block for the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics. This briefing provides an overview of the latest research findings, focusing on its synthesis, pharmacological properties, and emerging applications in the pharmaceutical industry.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 3-pentylazetidine hydrochloride, emphasizing its role as a precursor for the development of sigma-1 receptor ligands. The study demonstrated that the compound's unique azetidine ring structure, combined with its pentyl side chain, enhances its binding affinity to sigma-1 receptors, which are implicated in neuroprotection and cognitive function. The researchers utilized a multi-step synthesis approach, achieving a high yield and purity of the compound, as confirmed by NMR and mass spectrometry analyses.

In another groundbreaking study, 3-pentylazetidine hydrochloride was investigated for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound exhibited promising neuroprotective effects in vitro, reducing oxidative stress and apoptosis in neuronal cells. These findings were corroborated by in vivo experiments, where the compound demonstrated improved cognitive performance in animal models. The study, published in Neuropharmacology (2024), suggests that 3-pentylazetidine hydrochloride could serve as a lead compound for the development of next-generation neurotherapeutics.

Beyond its CNS applications, 3-pentylazetidine hydrochloride has also been explored in the context of antimicrobial agents. A 2024 study in the European Journal of Medicinal Chemistry reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action involves disrupting bacterial cell membrane integrity, making it a potential candidate for addressing the global challenge of antibiotic resistance. Researchers are now optimizing its pharmacokinetic properties to enhance its bioavailability and reduce toxicity.

In conclusion, 3-pentylazetidine hydrochloride (CAS: 1379455-95-4) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from CNS disorders to antimicrobial therapy. Ongoing research aims to further elucidate its molecular mechanisms and expand its therapeutic potential. Future studies should focus on clinical translation, addressing challenges such as formulation stability and targeted delivery to maximize its clinical impact.